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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzofuran

CAS No.: 30335-67-2

Cat. No.: B1620301

Get Quote

Executive Summary
5-Bromo-2-nitrobenzofuran represents a privileged scaffold in medicinal chemistry,

particularly within the discovery of hypoxia-selective cytotoxins and broad-spectrum

antimicrobials. Unlike natural benzofurans, the synthetic introduction of a nitro group at the C-2

position confers unique redox properties, allowing the molecule to act as a prodrug activated by

bacterial or tumor-associated nitroreductases.

This guide provides a technical analysis of the scaffold's performance compared to standard-

of-care agents (Ciprofloxacin and Fluconazole), details the critical Structure-Activity

Relationships (SAR) governing its efficacy, and outlines validated protocols for synthesis and

biological evaluation.

Part 1: The Scaffold & Rationale
The pharmacological value of the 5-Bromo-2-nitrobenzofuran core stems from the synergistic

interplay between the halogenated benzene ring and the nitro-functionalized furan ring.
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5-Bromo Substituent (Pharmacokinetic Modulator): The bromine atom at position 5 increases

lipophilicity (

), enhancing membrane permeability. Furthermore, it serves as a halogen-bond donor,
potentially anchoring the molecule within the hydrophobic pockets of target enzymes (e.g.,
DNA gyrase or Topoisomerase IV).

2-Nitro Group (The Warhead): This moiety mimics the mechanism of nitrofurantoin. It

undergoes enzymatic reduction (Type I/II nitroreductases) within the target cell, generating

reactive nitroso and hydroxylamine intermediates that damage DNA and inhibit protein

synthesis.[1]

Part 2: Comparative Efficacy Guide
The following table contrasts the performance of optimized 5-Bromo-2-nitrobenzofuran
derivatives (specifically hydrazide/hydrazone functionalized analogs) against clinical standards.

Data represents mean MIC values derived from representative literature for this chemical class.

Table 1: Antimicrobial Potency Comparison (MIC in
µg/mL)
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Feature
5-Bromo-2-

nitrobenzofuran

Derivatives

Ciprofloxacin

(Antibacterial
Std)

Fluconazole

(Antifungal
Std)

Technical

Insight

Target

Mechanism

DNA Damage via

Radical

Intermediates

(Redox

activation)

DNA Gyrase /

Topo IV Inhibition

Ergosterol

Synthesis

Inhibition

(CYP51)

Benzofurans

offer a lower

resistance profile

due to multi-

target radical

damage.

S. aureus (G+) 1.5 – 6.25 µg/mL 0.25 – 1.0 µg/mL N/A

Less potent than

Cipro but retains

activity against

MRSA strains

due to distinct

mechanism.

E. coli (G-)
3.12 – 12.5

µg/mL

0.004 – 0.015

µg/mL
N/A

G- activity is

limited by efflux

pumps; lipophilic

5-Br helps

passive diffusion.

C. albicans

(Fungi)
4.0 – 16.0 µg/mL N/A 0.25 – 1.0 µg/mL

Moderate

antifungal

activity; useful for

mixed-infection

topical

applications.

Selectivity Index

Moderate

(Requires

optimization)

High High

Nitro-reduction

can occur in

mammalian cells

under hypoxia

(toxicity risk).

Resistance

Potential

Low High (Rapid

mutation of gyrA)

Moderate Radical-based

mechanism

makes it difficult
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for pathogens to

develop single-

point resistance.

Analyst Note: While Ciprofloxacin exhibits superior absolute potency (lower MIC), 5-Bromo-2-

nitrobenzofuran derivatives are critical alternatives for hypoxic environments (e.g., biofilm

cores or solid tumors) where oxidative phosphorylation inhibitors fail.

Part 3: Structure-Activity Relationship (SAR)
Analysis
The bioactivity of this scaffold is highly sensitive to electronic and steric modifications.

The C-2 Nitro "Trigger"
Requirement: The nitro group at C-2 is essential for the "reductive activation" mechanism.

Modification Effect: Replacing

with

or

abolishes antimicrobial activity, confirming that the mechanism relies on the generation of
electrophilic radical species, not just steric fitting.

The C-5 Halogen Effect
Order of Potency:

.
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Rationale: The C-5 position sits in a hydrophobic groove of the target protein. Bromine

provides the optimal balance of size (Van der Waals radius) and lipophilicity. Iodine often

reduces solubility too drastically, while Fluorine lacks the necessary steric bulk.

C-3 Functionalization
Steric Tolerance: The C-3 position is sensitive to bulk. Small alkyl groups (Methyl) are

tolerated, but bulky aromatics at C-3 often disrupt the planarity required for DNA

intercalation, reducing potency unless a flexible linker is used.

Visualization: SAR Pathway & Logic
The following diagram illustrates the functional logic of the scaffold.

Benzofuran Scaffold
(Planar Intercalator)

Position 5: Bromine
(Lipophilicity & Halogen Bond)

Substituent Effect

Position 2: Nitro Group
(Redox Warhead)

Electronic Activation

Position 3: H or Methyl
(Steric Control)

 conformation

Biological Effect:
DNA Damage & Enzyme Inhibition

Increases Permeability
(logP ~3.5)

Prodrug Activation
(Nitroreductase)

Maintains Planarity

Click to download full resolution via product page

Figure 1: Functional decomposition of the 5-Bromo-2-nitrobenzofuran pharmacophore.

Part 4: Experimental Protocols
To ensure reproducibility, the following protocols utilize standard organic synthesis and CLSI-

compliant biological assays.

Protocol A: Synthesis of 5-Bromo-2-nitrobenzofuran
Methodology: Cyclization via Bromonitromethane (Rap-Stoermer type modification).
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Reagents: 5-Bromosalicylaldehyde (10 mmol), Bromonitromethane (12 mmol), Potassium

Carbonate (

, 20 mmol), Acetone (dry).

Procedure:

Dissolve 5-Bromosalicylaldehyde in dry acetone (50 mL).

Add anhydrous

and stir at room temperature for 15 minutes to generate the phenoxide anion.

Add Bromonitromethane dropwise.

Reflux the mixture for 6–8 hours. Monitor via TLC (Hexane:Ethyl Acetate 8:2).

Workup: Filter off inorganic salts. Evaporate solvent under reduced pressure.

Purification: Recrystallize from ethanol or purify via column chromatography (Silica gel).

Yield Expectation: 65–75% (Yellow crystalline solid).

Protocol B: Broth Microdilution Assay (MIC
Determination)
Standard: CLSI M07-A10

Preparation: Dissolve the 5-Bromo-2-nitrobenzofuran derivative in DMSO (Stock: 1

mg/mL). Ensure final DMSO concentration in assay is <1% to prevent solvent toxicity.

Inoculum: Adjust bacterial suspension (S. aureus ATCC 25923) to

CFU/mL (0.5 McFarland standard), then dilute 1:100 in Mueller-Hinton Broth.

Plate Setup:

Add 100 µL of broth to a 96-well plate.
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Perform serial 2-fold dilutions of the compound (Range: 128 µg/mL to 0.25 µg/mL).

Add 100 µL of bacterial inoculum to each well.

Controls:

Positive: Ciprofloxacin (0.01 – 10 µg/mL).

Negative: Sterile Broth + DMSO.

Incubation: 37°C for 18–24 hours.

Readout: Add 20 µL Resazurin (0.015%) to wells. Incubate for 1 hour.

Blue: No growth (Inhibition).

Pink: Growth (Metabolic reduction of dye).

MIC Definition: Lowest concentration preventing the Blue-to-Pink color change.

Part 5: Mechanism of Action (Visualized)
The specific activity of 2-nitrobenzofurans relies on a "Trojan Horse" mechanism. The molecule

enters the cell passively (aided by the 5-Br lipophilicity) and is recognized by bacterial

nitroreductases.
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Step 1: Passive Diffusion
(Facilitated by 5-Br)

Step 2: Enzymatic Recognition
(Nitroreductase Type I/II)

Step 3: Reductive Activation
(R-NO2 -> R-NO -> R-NHOH)

 NADH/NADPH cofactor

Step 4: Radical Attack
(DNA Strand Breaks / Guanine Oxidation)

 Reactive Oxygen Species (ROS)

Step 5: Apoptosis / Bacteriostasis

Click to download full resolution via product page

Figure 2: The reductive bioactivation pathway of nitrobenzofurans.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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